2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid
CAS No.: 2253639-57-3
Cat. No.: VC7100544
Molecular Formula: C10H19NO4S
Molecular Weight: 249.33
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2253639-57-3 |
|---|---|
| Molecular Formula | C10H19NO4S |
| Molecular Weight | 249.33 |
| IUPAC Name | 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfanylbutanoic acid |
| Standard InChI | InChI=1S/C10H19NO4S/c1-6(16-5)7(8(12)13)11-9(14)15-10(2,3)4/h6-7H,1-5H3,(H,11,14)(H,12,13) |
| Standard InChI Key | VTYCELLHZDKKLC-UHFFFAOYSA-N |
| SMILES | CC(C(C(=O)O)NC(=O)OC(C)(C)C)SC |
Introduction
Chemical Formula and Molecular Weight
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Molecular Formula: Not directly available, but based on similar compounds, it would likely be in the range of CHNOS.
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Molecular Weight: Estimated to be around 240-260 g/mol, depending on the exact structure.
Synthesis and Applications
The synthesis of such compounds typically involves the reaction of an amino acid or its derivative with a Boc-protecting group reagent. The presence of a methylsulfanyl group suggests a reaction involving a thiol or a sulfide.
Synthesis Steps
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Protection of the Amino Group: The amino group is protected using a Boc group to prevent unwanted reactions during synthesis.
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Introduction of the Methylsulfanyl Group: This could involve a nucleophilic substitution or addition reaction to introduce the sulfur-containing moiety.
Methyl 2-[[2-[(2-Methylpropan-2-yl)oxycarbonylamino]acetyl]amino]-4-methylsulfanylbutanoate
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Molecular Formula: CHNOS
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Molecular Weight: 320.41 g/mol
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Properties: Contains a Boc group and a methylsulfanyl group, similar to the compound of interest .
(2S,3S)-3-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]oxolane-2-carboxylic acid
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Molecular Formula: CHNO
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Molecular Weight: 245.27 g/mol
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Properties: Features a Boc group but lacks the sulfur-containing moiety .
Data Table for Related Compounds
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